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Compound of Interest

Compound Name: C.I. Acid red 154

Cat. No.: B15553466 Get Quote

CAS Number: 6507-79-5

This technical guide provides a comprehensive overview of C.I. Acid Red 154, a disazo dye

widely utilized in the textile and leather industries. The document is intended for researchers,

scientists, and professionals in drug development and related fields, offering detailed

information on its chemical and physical properties, manufacturing, applications, and safety. All

quantitative data has been summarized in structured tables for ease of reference.

Physicochemical Properties
C.I. Acid Red 154 is a deep purple powder with good solubility in water.[1][2][3] Its chemical

structure and key properties are summarized in the tables below.

Table 1: Chemical Identification
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Identifier Value

CAS Number 6507-79-5[2]

C.I. Name Acid Red 154[2]

C.I. Number 24800[2]

Synonyms
Weak Acid Red BB, Weak Acid Red P-6B, Acid

Leather Red IBB, Acid Milling Violet Red BB[2]

Molecular Formula C₄₀H₃₄N₄Na₂O₁₀S₂[2]

Molecular Weight 840.83 g/mol [2][3]

Molecular Structure Double azo class[2]

Table 2: Physical and Chemical Properties

Property Value

Appearance Deep purple powder[2][3]

Solubility in Water
Soluble, forms a magenta/product red

solution[1]

Solubility in Ethanol Slightly soluble, forms a magenta solution[1]

Behavior in Strong Acid

In concentrated sulfuric acid, it is dark purple,

turning pink upon dilution. Its aqueous solution

turns wine red with the addition of concentrated

hydrochloric acid.[1]

Behavior in Strong Base

Its aqueous solution turns purplish-red/jujube

red with the addition of thick sodium hydroxide

solution.[1]

Spectroscopic Data
Detailed experimental spectroscopic data such as UV-Vis absorption maximum (λmax),

Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FT-IR) spectra for C.I.
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Acid Red 154 are not readily available in the surveyed literature. For similar acid red dyes, UV-

Vis absorption maxima are reported in the range of 505-531 nm. For instance, a study on the

degradation of Acid Red 1 reported absorbance measurements at 505.06 nm.

Manufacturing and Synthesis
The synthesis of C.I. Acid Red 154 involves a multi-step chemical process.

Manufacturing Process
The synthesis is a diazo coupling reaction.[2] The key steps are:

Double nitriding of 4-(1-(4-Amino-3-methylphenyl)cyclohexyl)-2-methylbenzenamine.

Coupling of the resulting diazonium salt with 4,6-Dihydroxynaphthalene-1-sulfonic acid (2

Moore).[2]

The logical workflow for this synthesis is depicted in the following diagram.

Starting Materials

Synthesis Steps Final Product

4-(1-(4-Amino-3-methylphenyl)cyclohexyl)-2-methylbenzenamine

Diazotization

4,6-Dihydroxynaphthalene-1-sulfonic acid (2 Moore)

Coupling Reaction

Sodium Nitrite

Hydrochloric Acid

C.I. Acid Red 154

Click to download full resolution via product page

Figure 1: Synthesis workflow for C.I. Acid Red 154.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15553466?utm_src=pdf-body
https://www.benchchem.com/product/b15553466?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-154.html
http://www.worlddyevariety.com/acid-dyes/acid-red-154.html
https://www.benchchem.com/product/b15553466?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications
C.I. Acid Red 154 is primarily used as a dye for various materials due to its strong color and

good fastness properties.

Textile and Leather Dyeing
It is extensively used for dyeing silk, wool, and polyamide fibers.[1] It is also utilized in the

coloration of leather.[1]

Other Applications
The dye is also suitable for coloring paper and casein plastic.[1]

Experimental Protocols
While specific, detailed experimental protocols for C.I. Acid Red 154 are not extensively

documented in publicly available literature, general procedures for the application of acid dyes

in textile and leather dyeing can be adapted.

General Protocol for Wool Dyeing with Acid Dyes
This protocol outlines a typical procedure for dyeing wool fibers with acid dyes.

Preparation of the Dyebath:

Calculate the required amount of C.I. Acid Red 154 based on the weight of the fabric (owf

- on weight of fiber).

Dissolve the dye powder in a small amount of hot water to create a stock solution.

Fill the dyeing vessel with the required volume of water and add the dye stock solution.

Add auxiliaries such as a leveling agent and an acid (e.g., acetic acid or formic acid) to

achieve the desired pH.

Dyeing Process:
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Introduce the pre-wetted wool material into the dyebath at a starting temperature of

approximately 40-50°C.

Gradually raise the temperature to the boil (around 100°C) over 30-45 minutes.

Maintain the boil for 45-60 minutes, ensuring the material is gently agitated for even

dyeing.

After the dyeing time, allow the bath to cool down slowly.

Rinsing and Finishing:

Remove the dyed material from the bath and rinse thoroughly with warm water, followed

by cold water, until the water runs clear.

Neutralize the fabric if necessary.

Hydroextract and dry the dyed material.
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Figure 2: General workflow for wool dyeing with acid dyes.

Biological Activity and Signaling Pathways
There is a significant lack of information in the scientific literature regarding the specific

biological effects, cellular uptake, or involvement of C.I. Acid Red 154 in any signaling

pathways. As a disazo dye, general toxicological concerns related to this class of compounds
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may apply, including the potential for metabolic cleavage into aromatic amines. However, no

studies were identified that specifically investigate the interaction of C.I. Acid Red 154 with

biological systems or its potential applications in drug development or as a biological stain.

The general mechanism of azo dye uptake and potential cellular effects can be conceptualized

as follows:

Extracellular Environment Cell

Azo Dye Cell Membrane
Uptake

Cytoplasm
Metabolic Cleavage

(Azoreductases)
Aromatic Amines Potential Cytotoxicity / Genotoxicity

Click to download full resolution via product page

Figure 3: Conceptual pathway of azo dye cellular interaction.

Safety and Toxicology
The safety data sheet for C.I. Acid Red 154 indicates that it may be harmful if swallowed and

may cause irritation to the eyes, skin, and respiratory tract.[2] Prolonged or repeated contact

may cause skin irritation.[2] There is no specific information available regarding its

carcinogenicity, teratogenicity, or neurotoxicity.[2] As with all chemical compounds, appropriate

personal protective equipment should be used when handling this substance.

Table 3: Hazard and Precautionary Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15553466?utm_src=pdf-body
https://www.benchchem.com/product/b15553466?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553466?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-154.html
http://www.worlddyevariety.com/acid-dyes/acid-red-154.html
http://www.worlddyevariety.com/acid-dyes/acid-red-154.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information

Acute Effects
Harmful if swallowed. May cause eye, skin, and

respiratory irritation.[2]

Chronic Effects No information available.[2]

First Aid - Eyes
Immediately flush with plenty of water for at

least 15 minutes.[2]

First Aid - Skin Flush with plenty of soap and water.[2]

First Aid - Ingestion
Give 2-4 cupfuls of milk or water if the victim is

conscious and alert.[2]

First Aid - Inhalation
Remove from exposure to fresh air immediately.

[2]

Conclusion
C.I. Acid Red 154 is a commercially important disazo dye with well-established applications in

the coloring of textiles and leather. Its physicochemical properties and manufacturing process

are well-defined. However, there is a notable gap in the publicly available scientific literature

concerning its detailed spectroscopic characterization and, more significantly, its biological

effects and potential for use in biomedical research. Further studies are required to elucidate

any potential interactions with biological systems and to explore any applications beyond its

current industrial uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to C.I. Acid Red 154].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553466#c-i-acid-red-154-cas-number-6507-79-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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